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Compound of Interest

Compound Name: Prexasertib lactate

Cat. No.: B15581433 Get Quote

Essential Safety and Handling Guide for
Prexasertib Lactate
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Prexasertib lactate. The following procedural guidance is designed to ensure the safety of

laboratory personnel and the integrity of experimental workflows.

Hazard Identification and Personal Protective
Equipment (PPE)
Prexasertib lactate is a potent inhibitor of checkpoint kinase 1 (CHK1) and is classified as a

hazardous substance.[1] The primary routes of occupational exposure are inhalation, ingestion,

and skin or eye contact. As a cytotoxic compound, it may cause skin irritation, serious eye

irritation, and respiratory irritation.[1] It is harmful if swallowed.[1]

Due to the hazardous nature of Prexasertib lactate, strict adherence to the following personal

protective equipment (PPE) guidelines is mandatory.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Double gloving is required.

Change gloves immediately if

contaminated.

Eye Protection
Safety Goggles with Side-

Shields

Must be worn at all times when

handling the compound.

Skin and Body Protection Impervious Laboratory Coat Fully buttoned with tight cuffs.

Respiratory Protection NIOSH-approved Respirator

Required when handling the

powder form outside of a

certified chemical fume hood

or biological safety cabinet.

Safe Handling and Operational Plan
A designated area for handling Prexasertib lactate should be established. This area must be

equipped with a certified chemical fume hood or a Class II biological safety cabinet to minimize

inhalation exposure.

Workflow for Handling Prexasertib Lactate:
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Caption: Standard operational workflow for safely handling Prexasertib lactate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15581433?utm_src=pdf-body-img
https://www.benchchem.com/product/b15581433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of Stock Solution: For in vitro studies, Prexasertib lactate is typically dissolved in

anhydrous Dimethyl Sulfoxide (DMSO) to create a stock solution.[2][3]

Ensure all handling of the solid compound is performed in a chemical fume hood.

Accurately weigh the required amount of Prexasertib lactate powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration.

A common stock concentration is 10 mM.[2]

Vortex the solution until the compound is fully dissolved. Gentle warming in a water bath may

be used to aid dissolution if necessary.

Store the stock solution at -20°C in a tightly sealed container.[4]

Spill Management and Decontamination
In the event of a spill, evacuate the immediate area and prevent others from entering. Wear

appropriate PPE, including a respirator, before initiating cleanup.

Spill Cleanup Procedure:

Cover the spill with an absorbent material.

For liquid spills, gently absorb the material. For solid spills, carefully dampen the absorbent

material before applying to avoid generating dust.

Collect the contaminated absorbent material and place it in a sealed container labeled as

"Cytotoxic Waste."

Decontaminate the spill area with a suitable cleaning agent, such as a detergent solution,

followed by a rinse with 70% ethanol.

All materials used for cleanup must be disposed of as cytotoxic waste.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15581433?utm_src=pdf-body
https://www.invivochem.com/prexasertib-lactate-hydrate.html
https://www.benchchem.com/pdf/Prexasertib_Technical_Support_Center_Enhancing_Solubility_and_Stability_for_In_Vitro_Assays.pdf
https://www.benchchem.com/product/b15581433?utm_src=pdf-body
https://www.invivochem.com/prexasertib-lactate-hydrate.html
https://immunomart.com/product/prexasertib-lactate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste contaminated with Prexasertib lactate, including unused compound, solutions,

contaminated labware, and PPE, must be disposed of as cytotoxic waste.

Waste Segregation and Disposal:

Caption: Logical flow for the proper disposal of Prexasertib lactate waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Consult with your institution's environmental health and safety department for specific disposal

protocols.

Quantitative Data Summary
While a specific Occupational Exposure Limit (OEL) for Prexasertib lactate has not been

established, it is recommended to handle it with the same precautions as other potent cytotoxic

compounds. In the absence of a formal OEL, the principle of "As Low As Reasonably

Achievable" (ALARA) should be strictly followed.

Parameter Value Solvent Reference

Solubility May dissolve DMSO [2]

Storage (Solid) -20°C for 3 years N/A [2]

Storage (in Solvent) -80°C for 6 months DMSO [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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